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Compound of Interest

Compound Name: Lacthydrazide

Cat. No.: B1296683 Get Quote

Foreword
In the landscape of modern medicinal chemistry and drug development, the strategic

deployment of versatile molecular scaffolds is paramount. Among these, hydrazides represent

a class of compounds with remarkable utility, serving as pivotal intermediates, bioactive

molecules, and critical linkers in complex bioconjugates. This technical guide provides an in-

depth exploration of lacthydrazide (2-hydroxypropanehydrazide), a unique hydrazide bearing

a hydroxyl group that imparts distinct chemical properties and opens avenues for diverse

applications.

This document is intended for researchers, scientists, and professionals in drug development. It

moves beyond a simple recitation of facts to provide a causal understanding of experimental

choices, grounded in established scientific principles. Every protocol and piece of data

presented is designed to be self-validating, supported by authoritative citations to ensure the

highest level of scientific integrity.

Core Chemical Identity of Lacthydrazide
Lacthydrazide, a derivative of lactic acid, is a foundational building block in synthetic organic

and medicinal chemistry. Its core identity is defined by a specific molecular structure that gives

rise to its characteristic reactivity.

Table 1: Fundamental Chemical Identifiers for Lacthydrazide
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Identifier Value Source(s)

CAS Number 2651-42-5 [1][2]

Molecular Formula C₃H₈N₂O₂ [1][2]

Molecular Weight 104.11 g/mol [1]

IUPAC Name 2-hydroxypropanehydrazide [1]

Synonyms Lactic acid hydrazide [1]

Synthesis and Characterization
The synthesis of lacthydrazide is most commonly and efficiently achieved through the

hydrazinolysis of an ester of lactic acid, typically ethyl or methyl lactate, with hydrazine hydrate.

This reaction is a classic example of nucleophilic acyl substitution.

Synthesis Protocol: Hydrazinolysis of Ethyl Lactate
This protocol details a standard laboratory procedure for the synthesis of lacthydrazide.

Reaction Principle: The lone pair of electrons on the terminal nitrogen of hydrazine hydrate acts

as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl lactate. This leads to the

formation of a tetrahedral intermediate, which then collapses, expelling the ethoxide leaving

group to form the stable lacthydrazide. An excess of hydrazine hydrate is often used to drive

the reaction to completion.

Materials:

Ethyl lactate

Hydrazine hydrate (80% or higher)

Ethanol (95% or absolute)

Dichloromethane

Anhydrous sodium sulfate
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Rotary evaporator

Magnetic stirrer and heating mantle

Standard laboratory glassware

Step-by-Step Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve ethyl lactate in ethanol.

Addition of Hydrazine Hydrate: To the stirred solution, add an excess (typically 1.5 to 3

equivalents) of hydrazine hydrate dropwise. The reaction is often exothermic, so controlled

addition may be necessary.

Reaction: Heat the mixture to reflux and maintain for a period of 2-6 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC), observing the

disappearance of the starting ethyl lactate spot.

Solvent Removal: After the reaction is complete, cool the mixture to room temperature and

remove the ethanol and excess hydrazine hydrate under reduced pressure using a rotary

evaporator.

Product Isolation and Purification: The resulting crude product can be purified by

recrystallization. Dissolve the crude material in a minimal amount of hot ethanol and allow it

to cool slowly to room temperature, then in an ice bath to induce crystallization.

Drying: Collect the crystalline product by vacuum filtration, wash with a small amount of cold

ethanol, and dry under vacuum.
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Caption: Workflow for the synthesis of lacthydrazide.

Characterization of Lacthydrazide
The identity and purity of the synthesized lacthydrazide should be confirmed using standard

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

methyl protons (doublet), the methine proton (quartet), the hydroxyl proton (singlet or

broad singlet), and the amine protons of the hydrazide group (broad singlets).

¹³C NMR: The carbon NMR spectrum will display signals corresponding to the methyl

carbon, the hydroxyl-bearing methine carbon, and the carbonyl carbon.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the O-H stretch of the hydroxyl group, N-H stretches of the hydrazide, and a strong C=O

stretch of the amide carbonyl.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of

lacthydrazide.

Applications in Drug Development and Research
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The chemical structure of lacthydrazide, featuring both a nucleophilic hydrazide and a

hydroxyl group, makes it a valuable tool in several areas of drug development and research.

Antimicrobial Activity
Recent studies have highlighted the direct antimicrobial properties of lacthydrazide. Research

has demonstrated its inhibitory effects against a range of bacteria, including Escherichia coli,

Staphylococcus aureus, Bacillus subtilis, and Pseudomonas aeruginosa.[2] This intrinsic

bioactivity makes lacthydrazide an interesting lead compound for the development of new

antibacterial agents, particularly in an era of growing antibiotic resistance. The hydrazide

moiety is a common feature in many antimicrobial compounds.[3][4]

Scaffold for the Synthesis of Bioactive Molecules
Hydrazides are well-established precursors for the synthesis of a wide array of heterocyclic

compounds, many of which possess significant pharmacological activities.[1] Lacthydrazide
can serve as a versatile scaffold for the creation of novel derivatives. The hydrazide functional

group readily undergoes condensation reactions with aldehydes and ketones to form

hydrazones, which themselves exhibit a broad spectrum of biological activities including

antimicrobial, anticonvulsant, anti-inflammatory, and antitumor properties.[4][5] The presence of

the hydroxyl group in lacthydrazide offers an additional site for modification, allowing for the

synthesis of a diverse library of compounds for biological screening.

Derivatizing Agent for Chromatographic Analysis
Due to their lack of a strong chromophore, the analysis of carbohydrates by High-Performance

Liquid Chromatography (HPLC) with UV detection can be challenging.[6] Derivatization with a

UV-active or fluorescent tag is a common strategy to enhance sensitivity and selectivity.[6][7]

Lacthydrazide can be used as a derivatizing agent for reducing sugars.

Principle of Derivatization: The hydrazide group of lacthydrazide reacts with the open-chain

aldehyde form of a reducing sugar to form a stable hydrazone. This reaction introduces a

chromophore (the hydrazone moiety) that allows for sensitive UV detection.

Experimental Protocol: Derivatization of Monosaccharides with Lacthydrazide for HPLC

Analysis
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Sample Preparation: Prepare a standard solution of the monosaccharide(s) of interest in

water.

Derivatization Reaction:

To an aliquot of the sugar solution, add an excess of lacthydrazide solution (dissolved in

a suitable solvent like methanol or a methanol/acetic acid mixture).

Heat the mixture at a controlled temperature (e.g., 60-80 °C) for a defined period (e.g., 30-

60 minutes) to drive the reaction to completion.

HPLC Analysis:

After cooling, the reaction mixture can be directly injected or subjected to a simple cleanup

step if necessary.

Column: A reversed-phase C18 column is typically used for the separation of the

derivatized sugars.

Mobile Phase: A gradient of an aqueous buffer (e.g., acetate or phosphate buffer) and an

organic solvent (e.g., acetonitrile or methanol) is commonly employed.

Detection: UV detection at a wavelength where the hydrazone derivative absorbs

maximally.
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Caption: Workflow for carbohydrate derivatization using lacthydrazide.

Linker in Bioconjugation Chemistry
Hydrazone linkages, formed from the reaction of a hydrazide and an aldehyde or ketone, are

valuable tools in bioconjugation, particularly in the development of Antibody-Drug Conjugates

(ADCs). These linkers are often designed to be stable at physiological pH (around 7.4) but are

susceptible to hydrolysis under the mildly acidic conditions found within endosomes and

lysosomes (pH 4.5-6.5). This pH-dependent cleavage allows for the targeted release of a

cytotoxic payload within cancer cells.

Lacthydrazide can be incorporated into linker designs, with its hydrazide moiety serving as the

reactive handle for conjugation to an aldehyde- or ketone-containing payload or antibody. The

hydroxyl group of lacthydrazide can also be further functionalized to modulate the linker's

properties, such as its solubility and steric hindrance.

Safety and Handling
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Lacthydrazide, like other hydrazine derivatives, should be handled with care in a well-

ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn at all times. Consult the Safety Data Sheet

(SDS) for detailed information on handling, storage, and disposal.

Conclusion
Lacthydrazide is a multifaceted molecule with significant potential in drug discovery and

development. Its straightforward synthesis, coupled with the versatile reactivity of its hydrazide

and hydroxyl functional groups, makes it a valuable building block for creating novel bioactive

compounds. Its inherent antimicrobial properties and its utility as a derivatizing agent and a

component of advanced drug delivery systems underscore its importance for the modern

researcher. This guide provides the foundational knowledge and practical protocols to enable

scientists to effectively utilize lacthydrazide in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296683#lacthydrazide-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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